Cas no 10156-35-1 (Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester)

• Product Name: Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester
• CAS No: 10156-35-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• CID: 233556
• PubChem ID: 246994
• Update Time: 2025-04-19

Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-oxo-2-(phenylamino)ethyl ester
• (2-anilino-2-oxoethyl) thiocyanate
• 2-anilino-2-oxoethyl thiocyanate
• AC1L6JB8
• AC1Q5NCT
• AR-1D8933
• CTK3J9902
• NSC60741
• Rhodanessigsaeure-anilid
• Thiocyanato-acetanilid
• thiocyanato-acetic acid anilide
• Thiocyanatoessigsaeureanilid
• Thiocyanato-essigsaeure-anilid
• AKOS003623088
• DTXSID40289413
• 10156-35-1
• SCHEMBL11390525
• N-phenyl-2-thiocyanatoacetamide
• NSC-60741

• Inchi： 1S/C9H8N2OS/c10-7-13-6-9(12)11-8-4-2-1-3-5-8/h1-5H,6H2,(H,11,12)
• InChI Key： MQAQDCGJZXXNIA-UHFFFAOYSA-N
• SMILES： S(C#N)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 192.03584
• Monoisotopic Mass: 192.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 429.7°Cat760mmHg
• Flash Point: 213.7°C
• Refractive Index: 1.645
• PSA: 52.89
• LogP: 1.91238